Cas no 22782-68-9 (8-Azatricyclo[4.3.0.02,5]non-3-ene-7,9-dione)

• Product Name: 8-Azatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
• CAS No: 22782-68-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 268764
• PubChem ID: 12211563
• Update Time: 2025-04-19

8-Azatricyclo[4.3.0.02,5]non-3-ene-7,9-dione Chemical and Physical Properties

Names and Identifiers

• 8-Azatricyclo[4.3.0.02,5]non-3-ene-7,9-dione
• Bicyclo[2.2.0]hex-5-ene-2,3-dicarboximide(8CI)
• 22782-68-9
• DTXSID80480664

• Inchi： 1S/C8H7NO2/c10-7-5-3-1-2-4(3)6(5)8(11)9-7/h1-6H,(H,9,10,11)
• InChI Key： XMNBOGUMTSJKTI-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(N1)=O)C1C=CC12

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones